Cas no 69789-87-3 (2-chloro-5-hydroxy-6-methyl-1H-indole-3-carbaldehyde)

2-chloro-5-hydroxy-6-methyl-1H-indole-3-carbaldehyde structure
69789-87-3 structure
Product Name:2-chloro-5-hydroxy-6-methyl-1H-indole-3-carbaldehyde
CAS No:69789-87-3
MF:C10H8ClNO2
MW:209.629021644592
CID:974251
PubChem ID:323740
Update Time:2025-04-19

2-chloro-5-hydroxy-6-methyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-5-hydroxy-6-methyl-1H-indole-3-carbaldehyde
    • 69789-87-3
    • 2-chloro-5-hydroxy-6-methyl-1H-indole-3-carboxaldehyde
    • 1H-Indole-3-carboxaldehyde, 2-chloro-5-hydroxy-6-methyl-
    • DTXSID80314612
    • NSC-286449
    • NSC286449
    • QXO4CS45TL
    • UNII-QXO4CS45TL
    • Q27287552
    • Inchi: 1S/C10H8ClNO2/c1-5-2-8-6(3-9(5)14)7(4-13)10(11)12-8/h2-4,12,14H,1H3
    • InChI Key: ZXARCVZNIONYBA-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=O)C2C=C(C(C)=CC=2N1)O

Computed Properties

  • Exact Mass: 209.02444
  • Monoisotopic Mass: 209.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • PSA: 53.09
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